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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyridine

Cat. No.: B046043

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 2-Chloro-5-
(chloromethyl)pyridine.

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Chloro-5-(chloromethyl)pyridine.

Property Value Source
Molecular Formula C6H5CI2N

Molecular Weight 162.02 g/mol

Melting Point 37-42 °C

Flash Point 110 °C (230.0 °F) - closed cup

Density 1.324 g/cm3 [1]
Appearance Solid [2]

Frequently Asked Questions (FAQs)

A list of frequently asked questions regarding the handling and storage of 2-Chloro-5-
(chloromethyl)pyridine.
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Q1: What are the primary hazards associated with 2-Chloro-5-(chloromethyl)pyridine?

Al: 2-Chloro-5-(chloromethyl)pyridine is a hazardous substance that is harmful if swallowed
and causes severe skin burns and eye damage.[1][3] It may also cause sensitization by skin
contact.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Chloro-5-(chloromethyl)pyridine, it is essential to wear protective
gloves, protective clothing, and eye/face protection.[4] Specifically, this includes tightly fitting
safety goggles with side-shields, fire/flame resistant and impervious clothing, and chemical-
impermeable gloves.[1] A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation or other symptoms are
experienced.[5]

Q3: How should 2-Chloro-5-(chloromethyl)pyridine be stored?

A3: Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[4][6] Keep
it away from incompatible materials such as alkalis, oxidizing agents, and foodstuff containers.

[21[4]
Q4: What should | do in case of a spill?

A4: In case of a spill, immediately evacuate the area and remove all ignition sources.[2][6]
Clean up the spill using dry procedures to avoid generating dust.[2][7] Wear appropriate PPE,
including respiratory protection.[1] Collect the spilled material in a suitable, labeled container
for waste disposal.[2][7] Prevent the substance from entering drains.[6]

Q5: What are the proper first-aid measures in case of exposure?
A5:

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[6]

 In case of skin contact: Immediately remove all contaminated clothing and wash the affected
area with soap and plenty of water.[6][8]
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 In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do.[3][8] Continue rinsing and seek immediate medical
attention.[3]

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a doctor or Poison
Control Center immediately.[6][8]

Troubleshooting Guide

Q1: The compound has turned into a dark-colored solid upon storage. Is it still usable?

Al: A change in color may indicate decomposition or contamination. It is recommended to
assess the purity of the material before use. Exposure to light should be avoided during
storage.[5]

Q2: | observed a reaction with a basic solution that was not expected. Why did this happen?

A2: 2-Chloro-5-(chloromethyl)pyridine is incompatible with strong bases.[2] Contact with
alkaline materials can liberate heat.[2] Ensure all reaction vessels are free from basic residues.

Q3: My experimental results are inconsistent. Could there be an issue with the compound's
purity?

A3: Inconsistent results can be due to impurities. It is good practice to verify the purity of the
starting material. The compound can undergo reactions that may lead to the formation of by-
products.

Experimental Protocols

Protocol 1: Dissolution of 2-Chloro-5-(chloromethyl)pyridine

o Preparation: Work in a well-ventilated fume hood and wear the appropriate personal
protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant
gloves.

e Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh the desired
amount of 2-Chloro-5-(chloromethyl)pyridine into the vial.
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o Solvent Addition: Add the appropriate volume of a suitable organic solvent (e.g., toluene) to
the vial.[9]

o Dissolution: Gently swirl or vortex the vial until the solid is completely dissolved. If necessary,
sonication can be used to aid dissolution.

» Storage of Solution: If the solution is not for immediate use, store it in a tightly sealed
container, protected from light, and at the recommended storage temperature.

Protocol 2: Aliquoting of 2-Chloro-5-(chloromethyl)pyridine Solution

Preparation: Ensure you are working in a fume hood and wearing the correct PPE.

e Labeling: Prepare and label the desired number of smaller vials with the compound name,
concentration, date, and your initials.

o Dispensing: Using a calibrated pipette, carefully dispense the desired volume of the 2-
Chloro-5-(chloromethyl)pyridine solution into each of the labeled vials.

o Sealing: Tightly seal each vial immediately after aliquoting to prevent solvent evaporation
and exposure to the atmosphere.

» Storage: Store the aliquots under the recommended storage conditions.

Safe Handling Workflow
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Caption: Workflow for safely handling a new container of 2-Chloro-5-(chloromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 2-Chloro-5-
(chloromethyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046043#handling-and-storage-of-2-chloro-5-
chloromethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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